Cas no 62332-69-8 (2,4-Heptadienoic acid, 2,4-dimethyl-, ethyl ester, (E,E)-)

• Product name: 2,4-Heptadienoic acid, 2,4-dimethyl-, ethyl ester, (E,E)-
• CAS No: 62332-69-8
• MF: C₁₁H₁₈O₂
• MW: 182.25942
• CID: 448950
• PubChem ID: 71387456

2,4-Heptadienoic acid, 2,4-dimethyl-, ethyl ester, (E,E)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Heptadienoic acid, 2,4-dimethyl-, ethyl ester, (E,E)-
• ethyl 2,4-dimethylhepta-2,4-dienoate
• DTXSID40809579
• 62332-69-8

• Inchi： InChI=1S/C11H18O2/c1-5-7-9(3)8-10(4)11(12)13-6-2/h7-8H,5-6H2,1-4H3
• InChI Key： WIVKHDMDKQZPOY-UHFFFAOYSA-N
• SMILES： CCC=C(C)C=C(C)C(=O)OCC

Computed Properties

• Exact Mass: 182.13074
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3